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Compound of Interest

Compound Name: (E/Z)-Ozagrel sodium

Cat. No.: B12402272 Get Quote

Technical Support Center: (E/Z)-Ozagrel Sodium
This guide provides detailed information on the proper storage and handling of (E/Z)-Ozagrel
sodium powder and its stock solutions to ensure the stability and efficacy of the compound for

research purposes.

Frequently Asked Questions (FAQs)
(E/Z)-Ozagrel Sodium Powder
Q1: How should I store the lyophilized (E/Z)-Ozagrel sodium powder upon receipt?

A1: Upon receipt, the lyophilized powder should be stored at -20°C. Under these conditions, it

is stable for up to three years[1][2].

Q2: Can I store the powder at room temperature for a short period?

A2: While short-term shipping at room temperature is common, for long-term stability, it is

crucial to store the powder at -20°C as recommended[1]. One supplier of a related compound,

Ozagrel hydrochloride, suggests room temperature storage, but the most common

recommendation for the sodium salt is freezing[3].

(E/Z)-Ozagrel Sodium Stock Solutions
Q1: What is the recommended solvent for preparing stock solutions?
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A1: Dimethyl sulfoxide (DMSO) and water are common solvents for preparing Ozagrel sodium

stock solutions[1][4]. For in vivo experiments, complex solvent systems including DMSO,

PEG300, Tween-80, and saline may be used[5]. It is important to use fresh, moisture-free

DMSO, as absorbed moisture can reduce the solubility of the compound[2][6].

Q2: How should I store the prepared stock solutions?

A2: For optimal stability, stock solutions should be aliquoted into single-use vials to prevent

repeated freeze-thaw cycles and stored at -80°C or -20°C[2][7].

Q3: What is the stability of stock solutions at different temperatures?

A3: The stability of stock solutions is dependent on the storage temperature. Solutions in

DMSO stored at -80°C are stable for 6 months to 2 years, while at -20°C they are stable for 1

month to 1 year[1][2][5][7].

Data Presentation: Storage Conditions and Stability
Form Solvent

Storage
Temperature

Stability
Period

Citations

Powder - -20°C 3 years [1][2]

Stock Solution DMSO -80°C
6 months - 2

years
[1][5][7]

Stock Solution DMSO -20°C 1 month - 1 year [2][5][7]

Experimental Protocol: Preparing a Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ozagrel sodium in DMSO.

Materials:

(E/Z)-Ozagrel sodium powder

Anhydrous, high-purity DMSO

Sterile, polypropylene microcentrifuge tubes or cryovials
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Calibrated micropipettes

Vortex mixer and/or sonicator

Procedure:

Equilibration: Allow the vial of Ozagrel sodium powder to equilibrate to room temperature for

15-20 minutes before opening to prevent condensation of moisture.

Calculation: Determine the required volume of DMSO to add to a specific mass of Ozagrel

sodium powder to achieve the desired concentration. The molecular weight of Ozagrel

sodium is 250.23 g/mol [1][4][8].

Example for 1 mg of powder to make a 10 mM solution:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 250.23 g/mol ) = 0.0003996 L

Volume (µL) ≈ 399.6 µL

Dissolution: Add the calculated volume of DMSO to the vial containing the Ozagrel sodium

powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If

precipitation or phase separation occurs, gentle warming and/or sonication can be used to

aid dissolution[5][7].

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution

into single-use aliquots in sterile cryovials[7]. Store the aliquots at -80°C for long-term

storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year)[2][5][7].
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Issue Possible Cause Recommended Solution

Powder appears clumpy or

moist

Improper storage, exposure to

humidity.

Ensure the vial is tightly sealed

and stored at -20°C. Allow the

vial to warm to room

temperature before opening to

prevent moisture

condensation.

Difficulty dissolving the powder
Incorrect solvent, low-quality

solvent, or insufficient mixing.

Use fresh, high-purity DMSO

as moisture can reduce

solubility[2][6]. Use a vortex

mixer or sonicator to aid

dissolution. Gentle warming

can also be applied[5][7].

Precipitate forms in stock

solution upon freezing

Solution may be

supersaturated, or the solvent

has absorbed water.

Warm the solution gently and

sonicate to redissolve the

precipitate before use. Ensure

you are using anhydrous

DMSO. Consider preparing a

slightly lower concentration

stock solution.

Loss of compound activity in

experiments

Improper storage, repeated

freeze-thaw cycles, or

exposure to light (if light-

sensitive).

Always aliquot stock solutions

into single-use vials to avoid

freeze-thaw cycles[7]. Store

solutions protected from light if

light sensitivity is a concern.

Use the solution within the

recommended stability period.

Inconsistent experimental

results

Inaccurate concentration of

stock solution due to weighing

errors or incomplete

dissolution.

Use a calibrated balance for

accurate weighing. Ensure the

compound is fully dissolved

before making further dilutions.

Prepare fresh working

solutions for each

experiment[5][7].
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Caption: Logical workflow for handling and storing (E/Z)-Ozagrel sodium.
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Caption: Experimental workflow for preparing Ozagrel sodium stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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